molecular formula C18H23NO2 B8443757 1-Cyano-2,2-dipropyl-cyclopropanecarboxylic acid benzyl ester

1-Cyano-2,2-dipropyl-cyclopropanecarboxylic acid benzyl ester

Cat. No.: B8443757
M. Wt: 285.4 g/mol
InChI Key: HVPOZKSZPNDSDY-UHFFFAOYSA-N
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Description

1-Cyano-2,2-dipropyl-cyclopropanecarboxylic acid benzyl ester is a useful research compound. Its molecular formula is C18H23NO2 and its molecular weight is 285.4 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C18H23NO2

Molecular Weight

285.4 g/mol

IUPAC Name

benzyl 1-cyano-2,2-dipropylcyclopropane-1-carboxylate

InChI

InChI=1S/C18H23NO2/c1-3-10-17(11-4-2)13-18(17,14-19)16(20)21-12-15-8-6-5-7-9-15/h5-9H,3-4,10-13H2,1-2H3

InChI Key

HVPOZKSZPNDSDY-UHFFFAOYSA-N

Canonical SMILES

CCCC1(CC1(C#N)C(=O)OCC2=CC=CC=C2)CCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2-cyano-3-propyl-hex-2-enoic acid benzyl ester (0.91 g, 3.35 mmol) in 50 mL acetonitrile was added nitromethane (0.91 mL, 16.77 mmol), followed by DBU (0.50 mL, 3.35 mmol) resulting in an orange solution. The reaction was stirred at room temperature for 16 hours, then partitioned between Et2O and 1N HCl (aq). The phases were separated, and the organic phase washed with brine, dried (MgSO4), and concentrated. Flash chromatography of the residue (5→10% EtOAc/hexanes) afforded 0.71 g (81%) of 1-cyano-2,2-dipropyl-cyclopropanecarboxylic acid benzyl ester as a pale yellow oil. 1H NMR (CDCl3) δ 7.35 (m, 5H), 5.21 (dd, J=18.3, 12.4 Hz, 2H), 1.79 (d, J=5.1 Hz, 1H), 1.74 (m, 1H), 1.52 (m, 3H), 1.43 (d, J=5.1 Hz, 1H), 1.36 (m, 3H), 1.04 (m, 1H), 0.95 (t, J=7.1 Hz, 3H), 0.73 (t, J=7.1 Hz, 3H). 13C NMR δ 166.40, 135.22, 128.81, 128.69, 128.48, 118.60, 68.23, 41.26, 36.45, 30.27, 29.76, 24.91, 19.74, 19.65, 14.22, 14.10. IR (neat) 2240, 1734 cm−1. Anal. Calcd for C18H23NO2: C, 75.76; H, 8.12; N, 4.91. Found: C, 75.38; H, 8.02; N, 4.97.
Quantity
0.91 g
Type
reactant
Reaction Step One
Quantity
0.91 mL
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Name
Quantity
0.5 mL
Type
reactant
Reaction Step Two

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